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Compound of Interest

Compound Name: guanosine-1'-13C monohydrate

Cat. No.: B3328530

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular structure of guanosine-
1'-13C monohydrate, an isotopically labeled nucleoside crucial for various research
applications. It details the compound's physicochemical properties, the experimental methods
used for its structural elucidation, and a visual representation of its molecular architecture.

Overview of Guanosine-1'-13C Monohydrate

Guanosine-1'-13C monohydrate is a stable isotope-labeled form of guanosine, a fundamental
component of ribonucleic acid (RNA). In this specific isotopologue, the carbon atom at the 1'
position of the ribose sugar moiety is replaced with the heavy isotope, carbon-13 (*3C). This
labeling makes it an invaluable tool in metabolic studies, nuclear magnetic resonance (NMR)
spectroscopy, and as an internal standard in mass spectrometry-based analyses.[1][2] The
"monohydrate” designation indicates that one molecule of water is incorporated into the crystal
structure for each molecule of guanosine.

Physicochemical Data

The key quantitative data for guanosine-1'-13C monohydrate are summarized in the table
below for clear reference and comparison.
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Property

Value

Reference

Chemical Name

Guanosine-1'-13C

[1]

Monohydrate
CAS Number 478511-32-9 [1]
Co13CH15Ns0e6 Or
Molecular Formula [11[3]
(33C)C9oH13N505H20
Molecular Weight 302.25 g/mol [11[3]
9-(B-D-ribofuranosyl)guanine-
Synonyms [4]
1'-13C monohydrate
Isotope labelled analogue of
Applications Guanosine for use in nucleic [1112]

acid research.

Molecular Structure

The molecular structure of guanosine-1'-13C monohydrate consists of three primary

components:

e Guanine Base: A purine derivative featuring a fused imidazole and pyrimidine ring system.

» Ribose Sugar: A five-carbon pentose sugar. The key feature of this molecule is the

incorporation of a 13C isotope at the 1' position (the anomeric carbon).

» Glycosidic Bond: A 3-No-glycosidic bond connects the guanine base at its N9 position to the

1' position of the ribose sugar.

» Water of Hydration: A single water molecule is associated with each guanosine molecule

through hydrogen bonding within the crystal lattice.

The precise three-dimensional arrangement, including bond lengths, bond angles, and torsion

angles, is best determined through X-ray crystallography.
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Sample Preparation
(Guanosine-1'-13C Monohydrate)

l

Single Crystal Growth

l

X-Ray Diffraction Data Collection
(Automated Diffractometer)

.

Data Processing
(Electron Density Map Generation)

l

Structure Solution
(Patterson or Direct Methods)

:

Model Building & Refinement

Workflow for X-Ray Crystallography.

Final 3D Molecular Structure

(Atomic Coordinates, Bond Lengths)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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